Potassium tetrathionate

Specification

• CAS No.: 13932-13-3
• Molecular Formula: H2KO6S4
• Molecular Weight: 265.4 g/mol
• Standard InChI: InChI=1S/K.H2O6S4/c;1-9(2,3)7-8-10(4,5)6/h;(H,1,2,3)(H,4,5,6)
• Standard InChI Key: WLCXUVHORWQORH-UHFFFAOYSA-N
• SMILES: [O-]S(=O)(=O)SSS(=O)(=O)[O-].[K+].[K+]
• Canonical SMILES: OS(=O)(=O)SSS(=O)(=O)O.[K]

Introduction

Chemical Identity and Basic Information

Potassium tetrathionate is an inorganic compound with the chemical formula K₂S₄O₆. It consists of two potassium ions and one tetrathionate ion, which contains four sulfur atoms and six oxygen atoms. This compound is classified as a polythionate, a group of sulfur-containing compounds with the general formula S₍ₙ₎O₆²⁻ where n represents the number of sulfur atoms.
The systematic name for this compound is tetrathionic acid dipotassium salt. It is also known by several synonyms including dipotassium tetrathionate, potassium tetrathion, and potassium tetrethionate.

Parameter	Value
Chemical Formula	K₂S₄O₆ or K₂O₆S₄
CAS Number	13932-13-3
Molecular Weight	302.45 g/mol
MDL Number	MFCD00079233
SMILES Notation	S([O-])(=O)(=O)SSS([O-])(=O)=O.[K+].[K+]
InChI	InChI=1S/2K.H2O6S4/c;;1-9(2,3)7-8-10(4,5)6/h;;(H,1,2,3)(H,4,5,6)/q2*+1;/p-2
InChIKey	UVTKHPSJNFFIDG-UHFFFAOYSA-L

Physical and Chemical Properties

Potassium tetrathionate appears as a white to beige crystalline solid or powder. It possesses several distinctive physical and chemical properties that make it valuable for various scientific applications.

Property	Value
Physical State	Solid
Appearance	White to beige powder/crystalline solid
Density	2.96 g/mL at 25°C
Bulk Density	770 kg/m³
Solubility in Water	232 g/L
Storage Temperature	2-8°C, sealed storage, away from moisture
pH	Not available
Melting Point	Not available
Boiling Point	Not available
The compound's high water solubility (232 g/L) distinguishes it from elemental sulfur, making it particularly suitable as a substrate for acidophilic sulfur-oxidizing microorganisms. Additionally, potassium tetrathionate is relatively more stable than thiosulfate at low pH, which explains its presence as a common reduced inorganic sulfur compound in acidic environments.

Structural Characteristics

The crystal structure of potassium tetrathionate has been thoroughly investigated through X-ray crystallography. Research has revealed that it possesses a monoclinic crystal system with the following unit cell parameters:

Parameter	Value
a	22.081 Å
b	7.991 Å
c	10.108 Å
The tetrathionate ion (S₄O₆²⁻) features a unique arrangement of four sulfur atoms in a chain, with terminal sulfur atoms bonded to oxygen atoms. This structure can be visualized as two thiosulfate groups connected by a disulfide bond.
The first comprehensive crystallographic study of potassium tetrathionate was conducted by Rammelsberg in 1881, with subsequent investigations by Baker, Fock, and more recently by Tunell, Merwin & Ksanda. These studies have contributed significantly to understanding the compound's structural characteristics and bonding patterns.

Synthesis and Preparation Methods

Several methods exist for synthesizing potassium tetrathionate, each with specific reaction conditions and considerations. The two primary methods are detailed below:

Reaction of Sulfur Dichloride with Sulphurous Acid

This method involves the reaction of sulfur dichloride (S₂Cl₂) with sulphurous acid (H₂SO₃), followed by neutralization with potassium hydroxide (KOH). The reaction proceeds according to the following equations:
2H₂SO₃ + S₂Cl₂ → H₂S₄O₆ + 2HCl
H₂S₄O₆ + 2KOH → K₂S₄O₆ + 2H₂O
This synthetic route produces potassium tetrathionate through the formation of tetrathionic acid as an intermediate, which is subsequently neutralized with potassium hydroxide.

Oxidation of Potassium Thiosulfate with Iodine

The most common laboratory preparation method involves the oxidation of potassium thiosulfate with iodine in an ethanol-water mixture. The reaction equation is:
2K₂S₂O₃ + I₂ → K₂S₄O₆ + 2KI
This reaction is typically carried out in an ethanol-water mixture where potassium tetrathionate is insoluble, leading to its precipitation as colorless shiny platelets. The precipitate can then be collected by filtration and purified through recrystallization.

Applications and Uses

Potassium tetrathionate has diverse applications across several scientific disciplines, primarily due to its unique chemical properties and reactions.

Analytical Chemistry

In analytical chemistry, potassium tetrathionate serves as an important reagent for various applications:

• Used in titrations and redox reactions for the determination of sulfur compounds

• Employed in iodometric determinations of trace amounts of iodine in solution

• Functions as a reducing agent in various oxidation-reduction systems

Microbiology and Biochemical Research

The compound plays a significant role in microbiological research:

• Used as a selective agent in culture media for isolating specific bacteria

• Serves as a key component in Mueller-Kauffman Tetrathionate-Novobiocin (MKTTn) broth, which inhibits non-Salmonella enterobacteria while allowing Salmonella species to thrive

• Acts as an energy source for acidophilic sulfur-oxidizing bacteria like Acidithiobacillus caldus

• Used in the preparation of tetrathionate hydrolase assays for studying sulfur metabolism

Environmental Applications

In environmental science, potassium tetrathionate has several applications:

• Used for remediation of contaminated water, particularly in the oxidation of harmful sulfide pollutants

• Employed in the quantification of sulfur compounds in soil, water, and air samples

• Utilized in studies of sulfur cycling in natural environments

Biochemical Relevance and Enzymology

Potassium tetrathionate holds particular significance in the study of microbial sulfur metabolism, especially in relation to the enzyme tetrathionate hydrolase (TTH).

Tetrathionate Hydrolase

Tetrathionate hydrolase (TTH) is a unique enzyme found in acidophilic sulfur-oxidizing microorganisms, including bacteria and archaea. This enzyme catalyzes the hydrolysis of tetrathionate as part of the S₄-intermediate pathway for dissimilatory sulfur oxidation.
TTH was first purified and characterized in 1996 from Acidithiobacillus ferrooxidans Funis 2-1 and Acidithiobacillus thiooxidans ON107. Subsequent research has identified and characterized TTH from various other acidophilic microorganisms.

Chemical Reactions and Stability

Decomposition in Alkaline Medium

The kinetics and mechanism of potassium tetrathionate decomposition in alkaline conditions have been thoroughly investigated. Studies conducted in the pH range of 9.2-12.2 using phosphate/hydrogen phosphate and carbonate/hydrogen carbonate buffer systems have provided insights into this complex process.
Matrix rank analysis of spectra recorded between 265 and 330 nm has identified three independent absorbing species during the decomposition: tetrathionate, thiosulfate, and trithionate. Additional products include sulfite and trace amounts of sulfate.
A 10-step kinetic model with six fitted kinetic parameters has been proposed to account for the decomposition process, involving intermediates such as pentathionate, sulfoxylic acid (S(OH)₂), S₂O₃OH⁻, and S₃O₃OH⁻. Importantly, the product distribution varies continuously with pH, indicating that the reaction cannot be evaluated assuming a single stoichiometry.

Redox Properties

Potassium tetrathionate exhibits significant redox properties that contribute to its applications in analytical chemistry and biochemical research:

• Functions as both an oxidizing and reducing agent depending on the reaction conditions

• Can be reduced to thiosulfate in various chemical reactions

• Interacts with metal ions such as silver and copper, leading to the precipitation of metallic forms from their respective solutions

Parameter	Classification/Value
GHS Symbol	GHS07
Signal Word	Warning
Hazard Statements	H315-H319 (Causes skin irritation, causes serious eye irritation)
Precautionary Statements	P264-P280-P302+P352-P337+P313-P305+P351+P338-P362+P364-P332+P313
Hazard Codes	Xi (Irritant)
Risk Statements	36/37/38 (Irritating to eyes, respiratory system, and skin)
Safety Statements	26-36-37/39
WGK Germany	3 (Severe hazard to waters)
Toxicity	LD50 orally in Rabbit: > 2000 mg/kg
Recommended storage conditions include:

• Temperature: 2-8°C

• Sealed storage away from moisture

• Protection from heat and direct sunlight

• Storage in the original container

Current Research and Future Perspectives

Recent research on potassium tetrathionate and tetrathionate chemistry has focused on several key areas:

Environmental Sulfur Cycling

Studies investigating the role of tetrathionate in natural sulfur cycling processes, particularly in acidic environments such as acid mine drainage and sulfur hot springs, have provided insights into biogeochemical processes and microbial ecology.

Enzymatic Mechanisms

Advanced research using X-ray crystallography has elucidated the mechanism of tetrathionate hydrolysis by tetrathionate hydrolase. The identification of the gene encoding TTH from Acidithiobacillus ferrooxidans (Af-tth) and its recombinant expression in Escherichia coli has facilitated detailed structural and functional studies.

Gene Regulation

Investigation of the regulatory mechanisms controlling tetrathionate hydrolase gene expression has revealed the involvement of two-component systems. In Acidithiobacillus caldus, the RsrS-RsrR system has been identified as playing a crucial role in the transcriptional regulation of the tetH gene in response to tetrathionate.

Analytical Applications

Ongoing research continues to explore new analytical applications of potassium tetrathionate, particularly in environmental monitoring and food safety testing. The compound's unique chemical properties make it valuable for developing sensitive detection methods for various analytes.